Vanadium(II) oxide

• IUPAC Name: oxovanadium
• InChI: InChI=1S/O.V
• InChI Key: IBYSTTGVDIFUAY-UHFFFAOYSA-N
• Canonical SMILES: O=[V]
• Molecular Formula: OV
• DSSTOX Substance ID: DTXSID6065189
• Molecular Weight: 66.941 g/mol
• Physical Description: Light gray crystalline solid; Insoluble in water; [MSDSonline]
• CAS No.: 12035-98-2, 12037-42-2, 12037-05-7

Description

Vanadium(II) oxide (VO) is a non-stoichiometric transition metal oxide of significant interest in solid-state chemistry and materials science. Its primary research value lies in its properties as a refractory ceramic and its potential role in energy storage systems. VO is studied for its use as an anode material in lithium-ion batteries, where its specific structural and electronic characteristics can influence lithium intercalation and capacity. [Source: https://pubs.rsc.org/en/content/articlelanding/2014/ta/c3ta14975k] The compound is also a subject of investigation in the field of catalysis and as a component in the synthesis of more complex vanadium oxides. A key area of research involves the study of the metal-insulator transitions exhibited by various vanadium oxides (such as VO2), with VO serving as a fundamental building block in this family of correlated electron materials. [Source: https://www.nature.com/articles/s41598-017-08133-4] It is characterized by its rock salt crystal structure and is known to be highly air-sensitive, often requiring handling under an inert atmosphere. All our this compound is provided with detailed certificates of analysis to ensure quality and reproducibility for your research applications.

Preparation Methods

Precursor Selection and Reaction Dynamics

Vanadium alkoxides, such as vanadyl isopropoxide (VO(OiPr)₃), serve as common precursors due to their reactivity in hydrolytic environments. In the presence of surfactants like Igepal® CO-630, cyclohexane, and n-hexanol, inverse micelles form aqueous nanoreactors that confine particle growth. For VO synthesis, the reduction potential of the system must be enhanced. For example, substituting argon (Ar) with hydrogen (H₂) in thermal treatment steps facilitates deeper reduction of vanadium species. A patent by US8318128B2 details a process where VO(OiPr)₃ is hydrolyzed in an inverse micelle solution containing NH₃ as a base catalyst, followed by thermal reduction at 600°C under H₂(g). While this method primarily yields VO₂, extending the reduction time or increasing H₂ partial pressure could theoretically drive the reaction toward VO formation.

Phase Control via Thermal Treatment

Post-synthesis annealing critically determines the final oxide phase. For instance, heating amorphous vanadium oxide nanoparticles under 10% H₂/90% N₂ at 500°C produces VO₂. To achieve VO, higher temperatures (>700°C) and pure H₂ atmospheres may be necessary, though such conditions risk particle agglomeration. The patent notes that mixed-phase products (e.g., V₂O₅/VO₂) dominate when reduction is incomplete, highlighting the need for precise atmospheric control.

Solid-State Reduction of Higher Oxides

Solid-state reduction of V₂O₅ or V₂O₃ under controlled atmospheres offers a scalable route to VO, albeit with challenges in stoichiometry and crystallinity.

Hydrogen Reduction of V₂O₅

V₂O₅ powder, when heated in flowing H₂(g) at 800–1,000°C, undergoes stepwise reduction:

$$\text{V}$$2\text{O}5 \xrightarrow{\text{H}2} \text{VO}2 \xrightarrow{\text{H}2} \text{V}2\text{O}3 \xrightarrow{\text{H}2} \text{VO}

The process requires incremental temperature ramping (50°C/min) and prolonged holding times (>2 hours) at peak temperatures to ensure complete reduction. However, over-reduction to metallic vanadium must be avoided by monitoring H₂ flow rates.

Carbothermal Reduction

Carbothermal methods employ carbon as a reducing agent, which reacts with V₂O₅ at high temperatures:

$$\text{V}$$2\text{O}5 + 3\text{C} \rightarrow 2\text{VO} + 3\text{CO}

This reaction proceeds optimally at 1,200–1,400°C under inert atmospheres. Particle size and carbon stoichiometry significantly influence phase purity, with excess carbon leading to carbide impurities.

Pulsed Laser Deposition (PLD) and Ion Implantation

Advanced physical deposition techniques enable the synthesis of VO thin films, which are relevant for electronic applications.

Pulsed Laser Deposition

PLD involves ablating a vanadium metal target in a low-pressure oxygen environment (5–250 mTorr). By tuning the O₂ pressure and substrate temperature (300–500°C), metastable VO phases can be stabilized. Post-deposition annealing in H₂(g) further reduces oxygen content, as demonstrated in studies achieving VO₂ films at 450°C. Extending this to VO would require lower oxygen partial pressures during deposition.

Ion Implantation

Ion implantation introduces vanadium ions into oxide substrates (e.g., SiO₂), followed by high-temperature annealing (1,000°C) in Ar(g) to promote VO nucleation. This method’s precision in dopant concentration makes it suitable for thin-film applications but limits scalability.

Challenges and Phase Purity Considerations

Atmospheric Sensitivity

VO is highly susceptible to oxidation, necessitating inert handling environments. For example, nanoparticles synthesized via inverse micelle methods must be stored under Ar(g) or vacuum to prevent surface oxidation to V₂O₃ or VO₂.

Analytical Characterization

X-ray diffraction (XRD) and X-ray photoelectron spectroscopy (XPS) are critical for verifying VO phase purity. Peaks at 2θ = 37.8° (111) and 43.9° (200) confirm cubic VO structure, while oxygen vacancies are detectable via Raman spectroscopy.

Comparative Analysis of Synthesis Methods

Method	Temperature Range (°C)	Atmosphere	Product Phase	Particle Size (nm)	Scalability
Inverse Micelle	400–600	H₂/N₂	VO₂	20–50	Moderate
Solid-State H₂ Reduction	800–1,000	H₂	VO	100–500	High
PLD	300–500	O₂/Ar	VO/Ag-VO	10–30	Low
Ion Implantation	1,000	Ar	VO	50–200	Low

Chemical Reactions Analysis

Oxidation Reactions

VO is highly susceptible to oxidation due to its low standard reduction potentials. Key reactions include:

Oxidizing Agent	Product	Reaction	Conditions
O₂ (air)	V(III)/V(IV) species	$4\text{V}^{2+} + \text{O}_2 + 4\text{H}^+ \rightarrow 4\text{V}^{3+} + 2\text{H}_2\text{O}$	Ambient, acidic
HNO₃	VO²⁺ (V⁴⁺)	$3\text{V}^{2+} + 4\text{H}^+ + \text{NO}_3^- \rightarrow 3\text{V}^{3+} + \text{NO} + 2\text{H}_2\text{O}$	Acidic, room temperature
H₂O₂	VO₂⁺ (V⁵⁺)	$\text{V}^{2+} + 3\text{H}_2\text{O}_2 \rightarrow \text{VO}_2^+ + 2\text{H}_2\text{O} + 2\text{H}^+$	Oxidative, acidic

• Kinetic barriers : Despite favorable thermodynamics (e.g., E°(V⁵⁺/V⁴⁺) = +1.00 V), some oxidations (e.g., to V⁵⁺) are kinetically hindered .

Structural and Phase Characteristics

• Crystal structure : VO adopts a cubic crystal system (Ia3) with octahedral coordination of oxygen around vanadium .

• Phase stability : VO is metastable under ambient conditions, gradually oxidizing to V₂O₃ or VO₂ in air . Below 160 K, it undergoes a metal-insulator transition (MIT) .

Redox Potential Data

Standard reduction potentials for vanadium species in acidic media :

Redox Couple	E° (V vs SHE)
V⁵⁺/V⁴⁺ (VO₂⁺/VO²⁺)	+1.00
V⁴⁺/V³⁺ (VO²⁺/V³⁺)	+0.34
V³⁺/V²⁺ (V³⁺/V²⁺)	-0.26
Zn²⁺/Zn	-0.76

These values explain zinc’s efficacy in reducing V⁵⁺ to V²⁺ .

Catalytic Behavior

While VO itself is less studied in catalysis, ultrathin vanadium oxide layers (containing mixed oxidation states) exhibit dynamic redox behavior during methanol oxidation:

• Oxygen gradients : VOₓ islands on Rh(111) promote formaldehyde production via vanadyl (V=O) groups, with reaction rates increasing tenfold during structural coalescence .

• Polymerization-depolymerization : VOₓ clusters dynamically aggregate under reaction conditions, driven by oxygen coverage and diffusivity .

Stability and Decomposition

• Air sensitivity : VO solutions rapidly oxidize to V³⁺ (green) and V⁴⁺ (blue) upon exposure to air .

• Acid decomposition : In concentrated HCl, VO disproportionates:

  $$3\text{VO} + 6\text{HCl} \rightarrow \text{V}^{3+} + \text{V}^{2+} + 3\text{H}_2\text{O} + 6\text{Cl}^- \quad[5]$$

Scientific Research Applications

Catalysis

Vanadium(II) oxide serves as an effective catalyst in various chemical reactions, particularly in oxidation and reduction processes. Its catalytic properties are utilized in:

• Oxidation Reactions: VO can facilitate the conversion of lower oxidation state vanadium oxides to higher states.
• Reduction Reactions: It can be reduced to elemental vanadium, serving as a precursor in synthetic pathways .

Case Study:
Research has indicated that VO can enhance the efficiency of catalytic converters in automotive applications by improving the oxidation of nitrogen oxides (NOx) .

Energy Storage

The electrochemical properties of this compound make it a candidate for use in energy storage devices such as supercapacitors and batteries. Its high surface area and conductivity contribute to its effectiveness in these applications.

• Supercapacitors: VO nanostructures have shown promising results due to their excellent electrochemical performance .
• Batteries: Research is ongoing into the use of VO in vanadium redox flow batteries, where it can serve as an active material due to its reversible redox behavior .

Table: Comparison of Energy Storage Applications

Application Type	Material Used	Performance Characteristics
Supercapacitors	VO Nanostructures	High surface area, rapid charge/discharge
Vanadium Redox Batteries	VO as active material	High energy density, long cycle life

Material Science

In material science, this compound is explored for its potential in developing advanced electronic devices and sensors due to its semiconducting properties.

• Electronic Devices: VO's ability to transition between different oxidation states allows it to be used in sensors that detect changes in environmental conditions or chemical compositions.
• Ceramics and Glasses: Its stability and conductivity make it suitable for applications in ceramics and optical devices .

Case Study:
Recent studies have demonstrated the use of VO in creating lightweight structural components for aerospace applications due to its favorable mechanical properties combined with electrical conductivity .

Biological Applications

Vanadium compounds, including VO, are being investigated for their biological effects and potential medicinal applications.

• Biochemical Studies: Research has shown that vanadium compounds can mimic insulin activity, which may have implications for diabetes treatment.
• Electrocatalysis in Biological Systems: The electrocatalytic properties of VO are being studied for their role in nitrogen reduction reactions, which could have environmental benefits .

Mechanism of Action

The mechanism of action of vanadium(II) oxide involves its ability to undergo redox reactions. The compound can generate reactive oxygen species through its redox properties, leading to oxidative stress in microbial cells and cancer cells. This oxidative stress can damage cellular components, leading to cell death. Additionally, vanadium oxide nanoparticles can disrupt mitochondrial function and induce apoptosis and ferroptosis in tumor cells .

Comparison with Similar Compounds

Comparison with Similar Vanadium Oxides

Vanadium(III) Oxide (V₂O₃)

• Oxidation State & Structure : V³⁺ in a corundum structure (space group R$\overline{3}$c), with a hexagonal close-packed oxygen lattice.
• Electrical Properties : Exhibits a metal-insulator transition (MIT) at ~150 K, transitioning from a paramagnetic metal to an antiferromagnetic insulator .
• Applications: Limited due to instability in humid environments; studied for correlated electron systems .
• Synthesis : Typically produced via carbothermal reduction of V₂O₅ at 900–1200°C .

Vanadium(IV) Oxide (VO₂)

• Oxidation State & Structure: V⁴⁺ in monoclinic (M1 phase, P2₁/c) below 68°C and tetragonal (rutile, P4₂/mnm) above 68°C.
• Electrical Properties : Sharp MIT near 68°C, with resistivity changes up to 10⁵-fold, exploited in smart windows and thermal switches .
• Applications : Thermochromic coatings, Mott transistors, and infrared modulators .
• Synthesis: Hydrothermal methods yield phase-pure nanowires; doping (e.g., W, Mo) tunes MIT temperature .

Vanadium(V) Oxide (V₂O₅)

• Oxidation State & Structure : V⁵⁺ in orthorhombic layers (Pmmn), with strong V=O bonds.
• Electrical Properties : Wide bandgap (~2.3 eV), n-type semiconductor with ionic intercalation capacity .
• Applications : Electrodes in lithium-ion batteries, catalytic oxidation reactions (e.g., propane ODH), and electrochemical sensors .
• Synthesis: Sol-gel or chemical vapor deposition (CVD) for thin films; hydrothermal growth for nanostructures .

Table 1: Comparative Properties of Vanadium Oxides

Property	VO	V₂O₃	VO₂	V₂O₅
Oxidation State	+2	+3	+4	+5
Crystal Structure	Cubic (Fm$\overline{3}$m)	Corundum (R$\overline{3}$c)	Monoclinic (P2₁/c)	Orthorhombic (Pmmn)
Band Gap (eV)	Metallic	0.5 (metallic phase)	0.7 (insulating phase)	2.3
Key Applications	Batteries, sensors	Correlated electron studies	Smart windows, Mott devices	Catalysis, batteries
Stability	Oxidizes in air	Reacts with H₂O	Stable up to 68°C	Stable in dry air

Key Research Findings and Challenges

Surface Oxidation : Lower oxidation state oxides (VO, V₂O₃) develop V₂O₅ surface layers, altering measured electronic properties .

Electrical Tunability : VO₂’s MIT is highly sensitive to strain and doping, enabling adaptive optoelectronic devices .

Synthesis Challenges: VO nanowires require precise reducing conditions to prevent oxidation to V₂O₃ or VO₂ .

Energy Applications : V₂O₅’s layered structure facilitates Li⁺ intercalation, but poor cyclability limits battery use .

Biological Activity

Vanadium(II) oxide (VO), also known as vanadium monoxide, is an inorganic compound that has garnered attention for its diverse biological activities. This article explores the biochemical properties, cellular effects, and potential therapeutic applications of VO, supported by recent research findings and case studies.

Overview of this compound

This compound is characterized by its grey solid appearance and metallic luster. It adopts a distorted sodium chloride structure and is classified as a semiconductor due to the delocalization of electrons in its $t_{2g}$ orbitals. Its unique properties enable interactions with various biomolecules, influencing cellular processes significantly.

• Oxidative Stress Modulation :
  • Vanadium compounds, including VO, can generate reactive oxygen species (ROS), which are critical in oxidative stress pathways. Studies indicate that VO can either promote or mitigate oxidative damage depending on the biological context and dosage .
  • For instance, vanadyl sulfate (a related compound) has been shown to restore altered levels of oxidative stress markers in diabetic rat models, suggesting a protective role against oxidative damage .
• Interaction with Biomolecules :
  • VO interacts with enzymes and proteins, acting as an oxidizing agent. This interaction can lead to changes in gene expression and metabolic pathways, impacting overall cellular function.

Cellular Effects

The biological activity of VO can be categorized based on its effects on different cell types:

• Antioxidant Properties : In certain conditions, VO has been reported to increase glutathione levels in tissues, enhancing antioxidant defenses against oxidative stress .
• Cytotoxic Effects : Conversely, prolonged exposure to high concentrations of VO can induce oxidative damage in various cell types, leading to apoptosis or necrosis .

Table 1: Summary of Key Studies on this compound

Study	Organism/Model	Key Findings
Keller et al. (2023)	Wistar Rats	Increased GSH levels in adipose tissue; protective effects against oxidative stress.
Smith et al. (2022)	Swiss Albino Rats	VO administration restored oxidative stress markers in skeletal muscle under diabetic conditions.
Zhang et al. (2018)	Cell Cultures	Induced cytotoxicity at high concentrations; promoted ROS generation leading to cell death.

Notable Research Insights

• A study highlighted the dual role of vanadium compounds in promoting ROS formation while also exhibiting antioxidant properties depending on the specific compound and experimental conditions .
• Research into this compound nanostructures has revealed their potential for applications in supercapacitors and electrocatalysis due to their high surface area and electrochemical properties .

Therapeutic Applications

The potential therapeutic applications of vanadium compounds are being actively researched:

• Diabetes Management : Vanadium compounds have shown promise in managing diabetes by improving insulin sensitivity and reducing blood glucose levels through mechanisms involving ROS modulation .
• Cancer Treatment : Certain vanadium complexes have demonstrated anticancer properties by inducing apoptosis in cancer cells through oxidative stress pathways .

Q & A

Q. Basic

• Raman spectroscopy : VO exhibits a distinct peak near 650 cm⁻¹ (V-O stretching), absent in V₂O₃ (~515 cm⁻¹) or VO₂ (~995 cm⁻¹) .
• XPS : V²⁺ 2p₃/₂ peaks at 515–517 eV, differentiating it from V³⁺ (516–517.5 eV) and V⁴⁺ (517–518.5 eV) .
• UV-vis-NIR : VO’s d-d transitions produce absorption bands at 400–600 nm, contrasting with V₂O₅’s charge-transfer bands (>800 nm) .

How does the choice of support material influence the redox properties of supported this compound catalysts?

Advanced
The oxide support (e.g., TiO₂, SiO₂, Al₂O₃) modulates VO’s redox behavior by altering V-O-support bond strength:

• Reducibility : TiO₂-supported VO reduces at lower temperatures (ΔT ≈ 100°C) than SiO₂-supported VO due to stronger metal-support interactions .
• Turnover frequency (TOF) : Methanol oxidation TOF varies by 10³ across supports (e.g., 10⁻³ s⁻¹ on SiO₂ vs. 10⁰ s⁻¹ on TiO₂) .
  Experimental design should include comparative TPR and kinetic studies across supports to isolate electronic vs. structural effects .

What are the key challenges in maintaining the purity of this compound during synthesis?

Q. Basic

• Oxidation sensitivity : VO readily oxidizes to VO₂ or V₂O₃ in air. Synthesis must occur in inert atmospheres (Ar/glovebox) .
• Contamination : Metallic vanadium impurities form if reduction exceeds stoichiometric requirements. Use excess oxygen during precursor preparation .
• Hydration : VO reacts with moisture to form hydroxides. Store samples in anhydrous solvents or under vacuum .

In energy storage applications, how can the electrical conductivity of this compound be systematically controlled?

Advanced
VO’s conductivity is tunable via microstructural engineering:

• Doping : Introduce aliovalent ions (e.g., W⁶⁺ or Mo⁶⁺) to increase carrier concentration .
• Nanostructuring : Synthesize VO nanoparticles or thin films to enhance surface-to-volume ratios, improving charge transfer kinetics .
• Phase stabilization : Use substrates (e.g., graphene) to stabilize VO’s metastable phases and suppress insulating oxide formation during cycling .
  Electrical properties (e.g., metal-insulator transition) are probed via Hall effect measurements and temperature-dependent resistivity studies .